3-(3,4-dimethoxyphenyl)-7-(4-ethoxyphenyl)-3-hydroxy-5-oxo-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile
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Overview
Description
This compound belongs to the class of thiazolo-pyridines, which exhibit diverse biological and pharmacological activities. Its complex structure combines a thiazole ring, a pyridine ring, and various functional groups. Let’s explore its synthesis, properties, and applications.
Preparation Methods
Synthetic Routes::
- One-pot three-component fusion reaction:
- Reactants: 1,3,4-thiadiazole-amines or 2-amino-benzothiazole, aldehydes, and active methylene compounds.
- Solvent: Ethanol.
- Reaction Conditions: Room temperature.
- Yield: Excellent (90–97%) within a swift reaction time (25–30 minutes) .
- Other synthetic methods may exist, but this one demonstrates efficiency and green chemistry principles.
- Industrial-scale production methods are not explicitly documented in the available literature. Further research is needed to explore large-scale synthesis.
Chemical Reactions Analysis
Reactions: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: These depend on the specific reaction conditions and substrates used.
Scientific Research Applications
Chemistry: Investigate its reactivity, stability, and potential as a building block for novel compounds.
Biology: Explore its interactions with biological macromolecules (e.g., proteins, DNA).
Medicine: Assess its pharmacological properties (e.g., antimicrobial, anticancer).
Industry: Investigate its use in materials science (e.g., organic electronics, sensors).
Mechanism of Action
Targets: Identify molecular targets (e.g., enzymes, receptors).
Pathways: Explore signaling pathways affected by the compound.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to other thiazolo-pyridines.
Similar Compounds: Further research is needed to compile a comprehensive list.
Properties
Molecular Formula |
C24H24N2O5S |
---|---|
Molecular Weight |
452.5 g/mol |
IUPAC Name |
3-(3,4-dimethoxyphenyl)-7-(4-ethoxyphenyl)-3-hydroxy-5-oxo-6,7-dihydro-2H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile |
InChI |
InChI=1S/C24H24N2O5S/c1-4-31-17-8-5-15(6-9-17)18-12-22(27)26-23(19(18)13-25)32-14-24(26,28)16-7-10-20(29-2)21(11-16)30-3/h5-11,18,28H,4,12,14H2,1-3H3 |
InChI Key |
PLIPRBRVVJZJEZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2CC(=O)N3C(=C2C#N)SCC3(C4=CC(=C(C=C4)OC)OC)O |
Origin of Product |
United States |
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